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Compound of Interest

Compound Name: trans-Hydroxy Praziquantel-d5

Cat. No.: B12411161 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Overview of a Key Deuterated Metabolite Standard

This technical guide provides an in-depth overview of trans-Hydroxy Praziquantel-d5, a

critical internal standard for the accurate quantification of the major active metabolite of

Praziquantel. Praziquantel is the cornerstone treatment for schistosomiasis, a debilitating

parasitic disease affecting millions worldwide. Understanding its metabolism is paramount for

optimizing treatment regimens and developing new therapeutic strategies. This document

outlines the commercial availability of its deuterated metabolite, its physicochemical properties,

and detailed protocols for its use in bioanalytical assays.

Commercial Suppliers of trans-Hydroxy
Praziquantel-d5
A range of chemical suppliers offer trans-Hydroxy Praziquantel-d5, catering to the needs of

research and development laboratories. The following table summarizes key information from

several prominent suppliers. Researchers are advised to contact the suppliers directly to obtain

the most current Certificate of Analysis for detailed purity and isotopic enrichment data.
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Supplier
Catalogue
Number

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Clearsynth CS-T-97412 134924-71-3 C₁₉H₁₉D₅N₂O₃ 333.44

MedChemExpres

s
HY-143652S 1792180-18-7 C₁₉H₁₉D₅N₂O₃ 333.44

LGC Standards TRC-H942502
134924-71-3

(unlabeled)
C₁₉H₁₉D₅N₂O₃ 333.44

Pharmaffiliates PA STI 051080 N/A C₁₉H₁₉D₅N₂O₃ 333.44

TLC

Pharmaceutical

Standards

P-6316 N/A C₁₉H₁₉D₅N₂O₃ 333.44

Physicochemical and Quality Control Data
While a specific Certificate of Analysis for trans-Hydroxy Praziquantel-d5 was not publicly

available at the time of this writing, typical specifications for deuterated standards are provided

below. It is crucial to obtain the lot-specific Certificate of Analysis from the supplier for precise

data.
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Parameter Typical Specification Notes

Chemical Purity (by

HPLC/UPLC)
≥98%

Ensures the absence of

chemical impurities that could

interfere with analysis.

Isotopic Enrichment ≥98%

Indicates the percentage of

deuterium atoms at the labeled

positions.[1] High enrichment

is critical for minimizing

isotopic cross-talk with the

non-labeled analyte.

Deuterated Species

Abundance
Varies

The percentage of molecules

that are the fully deuterated

(d5) species. This is

statistically determined by the

isotopic enrichment at each of

the five deuterium-labeled

positions.

Praziquantel Metabolism Signaling Pathway
Praziquantel undergoes extensive first-pass metabolism in the liver, primarily mediated by the

cytochrome P450 enzyme system.[2] The major metabolic pathway involves hydroxylation of

the cyclohexyl ring, leading to the formation of cis- and trans-4-hydroxy Praziquantel. The

trans-isomer is a major metabolite. Several CYP enzymes, including CYP3A4, CYP2C9, and

CYP2C19, have been identified as key players in this process.[3]
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Praziquantel Phase I Metabolites
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Caption: Metabolic pathway of Praziquantel.

Experimental Protocol: Quantification of
Praziquantel and Metabolites in Biological Matrices
This protocol outlines a general procedure for the simultaneous quantification of Praziquantel

and its major metabolite, trans-4-hydroxy Praziquantel, in plasma using LC-MS/MS with trans-
Hydroxy Praziquantel-d5 as an internal standard. This method is adapted from established

bioanalytical procedures.[4][5][6]

1. Materials and Reagents:

Praziquantel analytical standard

trans-4-hydroxy Praziquantel analytical standard

trans-Hydroxy Praziquantel-d5 (Internal Standard, IS)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)
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Ammonium acetate

Ultrapure water

Human plasma (or other biological matrix)

2. Preparation of Standard and QC Samples:

Prepare stock solutions of Praziquantel, trans-4-hydroxy Praziquantel, and trans-Hydroxy
Praziquantel-d5 in methanol.

Prepare working solutions for calibration standards and quality control (QC) samples by

serial dilution of the stock solutions with a mixture of acetonitrile and water.

Spike blank plasma with the working solutions to create calibration standards and QC

samples at various concentrations.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, calibration standard, or QC sample, add 10 µL of the internal

standard working solution (trans-Hydroxy Praziquantel-d5).

Add 500 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions:

LC System: UPLC or HPLC system

Column: A suitable C18 column (e.g., 100 x 4.6 mm, 2.7 µm)
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Mobile Phase A: 2 mM Ammonium acetate with 0.05% formic acid in water

Mobile Phase B: Acetonitrile with 0.05% formic acid

Gradient: A suitable gradient to separate the analytes. For example:

0-1 min: 5% B

1-5 min: 5-95% B

5-7 min: 95% B

7.1-9 min: 5% B

Flow Rate: 0.5 mL/min

Injection Volume: 5 µL

MS System: Triple quadrupole mass spectrometer

Ionization Mode: Positive Electrospray Ionization (ESI+)

MRM Transitions:

Praziquantel: m/z 313.2 → 203.2

trans-4-hydroxy Praziquantel: m/z 329.2 → 203.2

trans-Hydroxy Praziquantel-d5 (IS): m/z 334.2 → 203.2

5. Data Analysis:

Integrate the peak areas for the analytes and the internal standard.

Calculate the peak area ratio (analyte/IS).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards using a weighted linear regression.
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Determine the concentration of the analytes in the unknown samples from the calibration

curve.

Experimental Workflow
The following diagram illustrates the general workflow for a typical bioanalytical study utilizing

trans-Hydroxy Praziquantel-d5.
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Caption: Bioanalytical workflow for drug metabolite quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. resolvemass.ca [resolvemass.ca]

2. In vitro and in vivo human metabolism and pharmacokinetics of S‐ and R‐praziquantel -
PMC [pmc.ncbi.nlm.nih.gov]

3. Metabolic profiling of praziquantel enantiomers - PMC [pmc.ncbi.nlm.nih.gov]

4. ikprress.org [ikprress.org]

5. UPLC-MS/MS method for simultaneous determination of pyrantel, praziquantel, febantel,
fenbendazole and oxfendazole in dog plasma and its application to a bioequivalence study -
PMC [pmc.ncbi.nlm.nih.gov]

6. Frontiers | Development and validation of an LC–MS/MS method for the simultaneous
quantification of milbemycin oxime and praziquantel in plasma: application to a
pharmacokinetic study in cats [frontiersin.org]

To cite this document: BenchChem. [A Technical Guide to trans-Hydroxy Praziquantel-d5 for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411161#commercial-suppliers-of-trans-hydroxy-
praziquantel-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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